Cas no 1572-92-5 (1,4-Butanediol,1,4-dipropanoate)

• Product name: 1,4-Butanediol,1,4-dipropanoate
• CAS No: 1572-92-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 158600
• PubChem ID: 137089

1,4-Butanediol,1,4-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol,1,4-dipropanoate
• 1,4-Butanediol, dipropionate
• butane-1,4-diyl dipropanoate
• 4-propanoyloxybutyl propanoate
• SCHEMBL50185
• 1572-92-5
• DTXSID90935630
• 1,4-BUTANEDIOL DIPROPIONATE

• Inchi： InChI=1S/C4H10O2.2C3H6O2/c5-3-1-2-4-6;2*1-2-3(4)5/h5-6H,1-4H2;2*2H2,1H3,(H,4,5)
• InChI Key： VSRYFOUHKOMTSK-UHFFFAOYSA-N
• SMILES： OCCCCO.CCC(=O)O.CCC(=O)O

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.008
• Boiling Point: 265°Cat760mmHg
• Flash Point: 122.8°C
• Refractive Index: 1.431
• PSA: 52.6